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Compound of Interest

Compound Name: Bromobenzyl cyanide

Cat. No.: B1328791

An In-depth Technical Guide to Bromobenzyl
Cyanide

Abstract: This document provides a comprehensive technical overview of bromobenzyl
cyanide (BBC), a potent lachrymatory agent. It covers the chemical's molecular structure,
isomers, physicochemical properties, synthesis protocols, applications, and toxicological
profile. The information is intended for researchers, scientists, and professionals in drug
development and chemical safety, presenting quantitative data in structured tables and
detailing experimental methodologies. Visual diagrams of the synthesis workflows are provided
to illustrate the chemical processes.

Chemical Identification and Molecular Structure

Bromobenzyl cyanide, with the molecular formula CsHeBrN, is an organobromide compound.
[1] It is structurally composed of a benzene ring substituted with a cyanomethyl group that is
also bonded to a bromine atom. The position of the bromine atom on the benzyl group gives
rise to different isomers. The most common form is a-bromobenzyl cyanide, where the
bromine is attached to the methylene carbon. Positional isomers also exist where the bromine
is attached to the benzene ring.

The compound is also known by various synonyms, including Bromo(phenyl)acetonitrile, a-
Bromobenzeneacetonitrile, and the military designation CA (Camite).[1][2] It was developed as
a chemical warfare tear gas agent.[2]
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Table 1: Isomers and CAS Numbers of Bromobenzyl Cyanide

Isomer/Compound
- Molecular Formula  CAS Number Notes
ame

The most common
CsHeBrN 5798-79-8 lachrymatory agent
form.[3][4]

o-Bromobenzyl

Cyanide

Bromine is at position
CsHeBrN 19472-74-3 2 on the phenyl ring.
[51[6]

2-Bromobenzyl

Cyanide (ortho)

Bromine is at position
CsHeBrN 31938-07-5 3 on the phenyl ring.

[7]

3-Bromobenzyl

Cyanide (meta)

Bromine is at position
CsHeBrN 16532-79-9 4 on the phenyl ring.

[8]

4-Bromobenzyl

Cyanide (para)

Physicochemical Properties

Bromobenzyl cyanide's physical state varies depending on the isomer, ranging from a liquid
to a crystalline solid at room temperature.[2] It is generally denser than water and insoluble or
only slightly soluble in water, but readily soluble in organic solvents.[1][2] The vapors are highly
irritating to the eyes and mucous membranes, a property that led to its use as a tear gas.[2]

Table 2: Physicochemical Data of Bromobenzyl Cyanide Isomers
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o- 2- 3- 4-
Property Bromobenzyl Bromobenzyl Bromobenzyl Bromobenzyl
Cyanide Cyanide Cyanide Cyanide
Molecular Weight  196.04 g/mol [1] 196.04 g/mol [5] 196.04 g/mol [7] 196.05 g/mol [8]
White to yellow Pale yellow ) )
) ST o ) White to light
Physical State solid, oily liquid Liquid[2] crystalline }
) brown solid[8][9]
>25°CJ[3] solid[2]
Melting Point 25.4 °C 1 °C[5][10] 25 °C (77 °F)[2] 47 - 49 °C[9]
- _ 242 °C 140 °C (at 13 _ .
Boiling Point Not available Not available
(decomposes) mmHg)[5]
_ _ 1.51 g/mL (at 25 ] ,
Density Not available “O)5] Not available Not available
Flash Point Not available >110 °C[5] Not available 152 °C[9]

Synthesis and Manufacturing

The industrial preparation of bromobenzyl cyanide typically involves a three-step process
starting from toluene.[1][11] A common laboratory-scale synthesis involves the direct
bromination of benzyl cyanide.

General Industrial Synthesis Workflow

The industrial synthesis pathway is as follows:
o Chlorination of Toluene: Toluene is chlorinated to produce benzyl chloride.

» Cyanation of Benzyl Chloride: Benzyl chloride is reacted with sodium cyanide, typically in an
alcoholic solution, to form benzyl cyanide.[1][11]

» Bromination of Benzyl Cyanide: Benzyl cyanide is then brominated, often using bromine
vapor in the presence of sunlight, to yield the final product, bromobenzyl cyanide.[1][11]
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Caption: Industrial synthesis workflow for bromobenzyl cyanide.

Experimental Protocol: Laboratory Synthesis of a-
Bromobenzyl Cyanide

This protocol details the synthesis from benzyl cyanide, a common laboratory procedure.
Materials:

e Benzyl cyanide (36 g)

e Bromine (60 g)

» 5% Sodium carbonate solution

o Ether
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e Anhydrous calcium chloride

Equipment:

e Round-bottom flask

o Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

e Place 36 g of benzyl cyanide into a round-bottom flask fitted with a reflux condenser and a
dropping funnel.

e Connect the top of the condenser to a gas trap (e.qg., a flask with water) to absorb the
hydrobromic acid (HBr) gas evolved during the reaction.

e Heat the benzyl cyanide to 120°C.

e Slowly add 60 g of bromine from the dropping funnel over a period of 30 minutes while
maintaining the temperature.

 After the addition is complete, allow the reaction mixture to cool to room temperature.

e Wash the crude product with a 5% sodium carbonate solution to neutralize any remaining
acid.

o Extract the bromobenzyl cyanide from the aqueous layer using ether.

» Dry the ether extract over anhydrous calcium chloride.

« Filter the solution to remove the drying agent.
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» Remove the ether by distillation.

 Purify the resulting residue by distillation under reduced pressure (e.g., at 25 mmHg) or by
steam distillation. The final product is yellowish-white crystals.
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Caption: Experimental workflow for laboratory synthesis.
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Applications

Bromobenzyl cyanide's primary application has been in warfare and law enforcement as a
lachrymatory agent, or tear gas.[1] It was introduced during World War | and was noted for its
high potency and persistence.[4] While considered largely obsolete, its derivatives are related
to benzyl cyanide, a precursor used in the organic synthesis of various commercial products,
including:

Dyes

Perfumes

Pesticides

Pharmaceuticals, particularly as a precursor for some penicillins.[1]

Toxicology and Safety

Bromobenzyl cyanide is a hazardous and highly irritating substance.[1] Exposure can occur
through inhalation of its vapors or through skin contact.[3]

» Acute Effects: It acts powerfully on the mucous membranes, causing extreme eye irritation
and heavy lachrymation (tearing).[1] Inhalation can irritate the nose and throat, leading to
coughing, difficult breathing, and nausea.[3] Direct contact can cause severe skin irritation or
burns.[3]

o High-Level Exposure: High concentrations can be extremely harmful and may lead to fatal
cyanide poisoning. Symptoms of severe exposure include headache, weakness, heart
palpitations, and respiratory distress, which can rapidly progress to convulsions and death.
[3] A lethal concentration for humans is reported as 109 ppm over 5 hours.[1]

e GHS Hazard Classification: It is classified as harmful if swallowed (H302), causes skin
irritation (H315), and causes serious eye irritation (H319).[1]

Handling and First Aid:

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[9]
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and safety goggles.
For potential high vapor concentrations, a respirator is necessary.[12]

e First Aid: In case of skin contact, wash immediately with plenty of soap and water.[12] For
eye contact, flush with water for at least 15 minutes and seek immediate medical attention.
[10][12] If inhaled, move the victim to fresh air; if swallowed, do NOT induce vomiting and
seek immediate medical attention.[10][12]

o Fire Hazards: The compound may burn but does not ignite readily. Fires will produce
poisonous gases, including bromine, cyanide, and nitrogen oxides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bromobenzyl cyanide CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328791#bromobenzyl-cyanide-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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